Cas no 2193065-92-6 (methyl 2-amino-2-1-(trifluoromethyl)cyclopropylacetate hydrochloride)

• Product Name: methyl 2-amino-2-1-(trifluoromethyl)cyclopropylacetate hydrochloride
• CAS No: 2193065-92-6
• MF: C₇H₁₁ClF₃NO₂
• MW: 233.615951776505
• CID: 6050029
• PubChem ID: 137952002
• Update Time: 2025-05-26

methyl 2-amino-2-1-(trifluoromethyl)cyclopropylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(trifluoromethyl)cyclopropylacetate hydrochloride
• methyl 2-amino-2-[1-(trifluoromethyl)cyclopropyl]acetate hydrochloride
• EN300-1700272
• methyl 2-amino-2-[1-(trifluoromethyl)cyclopropyl]acetate;hydrochloride
• Methyl 2-amino-2-(1-(trifluoromethyl)cyclopropyl)acetate hydrochloride
• starbld0035434
• 2193065-92-6
• METHYL 2-AMINO-2-(1-(TRIFLUOROMETHYL)CYCLOPROPYL)ACETATE HCL
• AT30001

• Inchi： 1S/C7H10F3NO2.ClH/c1-13-5(12)4(11)6(2-3-6)7(8,9)10;/h4H,2-3,11H2,1H3;1H
• InChI Key： RVDHYRLBXLSYHE-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(C(C(=O)OC)N)CC1)(F)F

Computed Properties

• Exact Mass: 233.0430408g/mol
• Monoisotopic Mass: 233.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-1-(trifluoromethyl)cyclopropylacetate hydrochloride

Methyl 2-Amino-2-1-(Trifluoromethyl)cyclopropylacetate Hydrochloride: A Comprehensive Overview

Methyl 2-amino-2-1-(trifluoromethyl)cyclopropylacetate hydrochloride (CAS No. 2193065-92-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MTCA-HCl, is characterized by its distinctive chemical structure, which includes a trifluoromethyl group and an amino functionality. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of methyl 2-amino-2-1-(trifluoromethyl)cyclopropylacetate hydrochloride is noteworthy for its combination of a cyclopropyl ring, a trifluoromethyl group, and an amino moiety. The cyclopropyl ring imparts rigidity and conformational constraints to the molecule, which can influence its binding properties to biological targets. The trifluoromethyl group, known for its electron-withdrawing effect, can enhance the lipophilicity and metabolic stability of the compound. The amino functionality, when protonated as the hydrochloride salt, provides a positively charged center that can interact with negatively charged residues in protein binding sites.

Recent studies have highlighted the potential of MTCA-HCl in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent activity against specific G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in cellular signaling and are targets for many approved drugs. The ability of methyl 2-amino-2-1-(trifluoromethyl)cyclopropylacetate hydrochloride to modulate GPCR activity makes it a promising candidate for the development of new treatments for conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

In addition to its potential as a GPCR modulator, MTCA-HCl has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that compounds with similar structures can inhibit key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation and tissue damage. These findings suggest that methyl 2-amino-2-1-(trifluoromethyl)cyclopropylacetate hydrochloride could be further explored as a potential anti-inflammatory agent.

The synthesis of methyl 2-amino-2-1-(trifluoromethyl)cyclopropylacetate hydrochloride involves several well-established chemical reactions. One common approach is to start with a trifluoromethylated cyclopropane derivative and undergo a series of transformations to introduce the amino and ester functionalities. The final step typically involves the formation of the hydrochloride salt to enhance solubility and stability. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both research and pharmaceutical development.

The pharmacokinetic properties of MTCA-HCl have been studied extensively to understand its behavior in biological systems. In vitro assays have shown that it exhibits good membrane permeability and stability in plasma. These properties are crucial for ensuring that the compound can reach its intended target sites within the body. Additionally, preliminary toxicological studies have indicated that methyl 2-amino-2-1-(trifluoromethyl)cyclopropylacetate hydrochloride has a favorable safety profile, with no significant adverse effects observed at therapeutic concentrations.

Clinical trials are currently underway to evaluate the efficacy and safety of MTCA-HCl in human subjects. Early-phase trials have focused on assessing its pharmacokinetics, pharmacodynamics, and safety in healthy volunteers. Preliminary results have been encouraging, with the compound demonstrating good tolerability and pharmacological activity consistent with preclinical findings. Further clinical studies are planned to explore its therapeutic potential in specific disease indications.

In conclusion, methyl 2-amino-2-1-(trifluoromethyl)cyclopropylacetate hydrochloride (CAS No. 2193065-92-6) is a promising compound with a unique chemical structure that offers potential applications in various therapeutic areas. Its ability to modulate GPCRs and exhibit anti-inflammatory properties makes it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, it is likely that this compound will play an important role in advancing our understanding of complex biological processes and developing new treatments for unmet medical needs.